butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride

• IUPAC Name: butyl 2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]acetate;hydrochloride
• InChI: InChI=1S/C15H20N2O3S.ClH/c1-3-5-8-20-14(18)10-21-15-16-12-7-6-11(19-4-2)9-13(12)17-15;/h6-7,9H,3-5,8,10H2,1-2H3,(H,16,17);1H
• InChI Key: CQSWNHPJYFKROB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CSC1=NC2=C(N1)C=C(C=C2)OCC.Cl
• Molecular Formula: C15H21ClN2O3S
• Molecular Weight: 344.9 g/mol

Description

Butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a thioester derivative of benzimidazole and is synthesized using specific methods.

Mechanism of Action

The exact mechanism of action of butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is not fully understood. However, several studies have suggested that it exerts its antitumor activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells by affecting various signaling pathways.
Biochemical and Physiological Effects:
Butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride has been shown to exhibit various biochemical and physiological effects. It has been shown to induce DNA damage in cancer cells, leading to cell death. It has also been shown to affect the expression of various genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride in lab experiments is its potent antitumor activity. It has also been shown to be relatively easy to synthesize and purify. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride. One area of research is to further understand its mechanism of action and how it affects various signaling pathways. Another area of research is to explore its potential as a corrosion inhibitor for various metals. Additionally, further studies are needed to determine its toxicity and potential side effects in humans.

Synthesis Methods

Butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is synthesized using a specific method that involves the reaction of butyl 2-bromoacetate with 2-mercapto-5-ethoxybenzimidazole in the presence of a base. The reaction leads to the formation of the desired product, which is purified using various techniques such as column chromatography, recrystallization, and others. The purity of the product is confirmed using various analytical techniques such as NMR, IR, and others.

Scientific Research Applications

Butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride has a wide range of potential applications in scientific research. One of the primary applications is in the area of medicinal chemistry, where it is being studied for its potential as an antitumor agent. Several studies have shown that butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride exhibits potent antitumor activity against various cancer cell lines.
Another area of research where butyl [(5-ethoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is being studied is in the field of materials science. It has been shown to have potential as a corrosion inhibitor for various metals, including steel, copper, and aluminum.